Cas no 1261817-38-2 (2-Bromo-6-iodomandelic acid)

• Product Name: 2-Bromo-6-iodomandelic acid
• CAS No: 1261817-38-2
• MF: C₈H₆BrIO₃
• MW: 356.939914226532
• CID: 4965680
• Update Time: 2025-05-27

2-Bromo-6-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-iodomandelic acid

• Inchi： 1S/C8H6BrIO3/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： QASIIYISKWQBAR-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C(C(=O)O)O)Br

Computed Properties

• Exact Mass: 355.85450 g/mol
• Monoisotopic Mass: 355.85450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 356.94

Additional information on 2-Bromo-6-iodomandelic acid

2-Bromo-6-iodomandelic Acid (CAS No. 1261817-38-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-Bromo-6-iodomandelic acid (CAS No. 1261817-38-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the synthesis, properties, and applications of 2-Bromo-6-iodomandelic acid, highlighting recent advancements and research findings.

Synthesis of 2-Bromo-6-iodomandelic Acid

The synthesis of 2-Bromo-6-iodomandelic acid involves a series of well-defined chemical reactions that can be tailored to achieve high yields and purity. One common approach is the sequential bromination and iodination of mandelic acid. The process typically begins with the bromination of mandelic acid using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like dichloromethane (DCM). The resulting 2-bromomandelic acid is then subjected to iodination using an iodinating agent such as iodine monochloride (ICl) or potassium iodide (KI) in acetonitrile or another appropriate solvent.

Recent studies have explored alternative synthetic routes to improve the efficiency and sustainability of the process. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing waste generation. This method not only enhances the environmental profile of the synthesis but also aligns with the principles of sustainable chemistry.

Physical and Chemical Properties

2-Bromo-6-iodomandelic acid is a white crystalline solid with a molecular formula of C9H7BrIO3. It has a molecular weight of 345.95 g/mol and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound is relatively stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The presence of both bromine and iodine atoms in the molecule imparts unique electronic and steric properties to 2-Bromo-6-iodomandelic acid. These properties make it an attractive candidate for various applications in medicinal chemistry, particularly in the design of bioactive molecules with enhanced pharmacological profiles.

Biological Activities and Applications

2-Bromo-6-iodomandelic acid has been investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have shown that this compound exhibits significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death.

In the context of cancer research, 2-Bromo-6-iodomandelic acid has demonstrated promising anticancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, the compound has been found to inhibit tumor growth in xenograft models, suggesting its potential as a lead compound for further drug development.

The anti-inflammatory properties of 2-Bromo-6-iodomandelic acid have also been explored. Research indicates that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on 2-Bromo-6-iodomandelic acid is focused on optimizing its pharmacological properties and exploring new applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and therapeutic efficacy of the compound. For example, nanoparticle-based delivery systems have been investigated for their ability to target specific tissues or cells, thereby reducing systemic side effects.

In addition, computational methods such as molecular docking and molecular dynamics simulations are being used to predict the binding interactions between 2-Bromo-6-iodomandelic acid and its target proteins. These studies provide valuable insights into the structure-function relationships of the compound and guide rational drug design efforts.

Conclusion

2-Bromo-6-iodomandelic acid (CAS No. 1261817-38-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and exploring new applications, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.